N-(4-ethoxyphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(2-piperidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H30N6O2/c1-2-30-19-8-6-18(7-9-19)24-22(29)28-16-14-26(15-17-28)20-10-11-23-21(25-20)27-12-4-3-5-13-27/h6-11H,2-5,12-17H2,1H3,(H,24,29)
• InChI Key: LXMZUCVZLGUOQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCCC4
• Molecular Formula: C22H30N6O2
• Molecular Weight: 410.5 g/mol

Description

N-(4-ethoxyphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide, commonly known as EPPPIP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EPPPIP belongs to the class of piperazinecarboxamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The exact mechanism of action of EPPPIP is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and noradrenaline systems. EPPPIP has been shown to bind to specific receptors in these systems, leading to the modulation of neurotransmitter release and uptake.
Biochemical and Physiological Effects:
EPPPIP has been shown to have various biochemical and physiological effects. In neurology, EPPPIP has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and growth. In psychiatry, EPPPIP has been shown to increase the levels of serotonin and dopamine, which are important for mood regulation. In oncology, EPPPIP has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

EPPPIP has several advantages for lab experiments, including its high potency and selectivity for specific receptors. However, EPPPIP also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on EPPPIP. In neurology, further studies are needed to determine the potential therapeutic applications of EPPPIP in the treatment of neurodegenerative diseases. In psychiatry, further studies are needed to determine the optimal dosage and duration of treatment with EPPPIP. In oncology, further studies are needed to determine the potential use of EPPPIP in combination with other anticancer drugs.
In conclusion, EPPPIP is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications in neurology, psychiatry, and oncology. Further research is needed to fully understand its mechanism of action and to determine its optimal use in various fields of medicine.

Synthesis Methods

EPPPIP can be synthesized using a multi-step process that involves the reaction of 4-ethoxyaniline with 2-chloro-4-pyrimidinamine to form N-(4-ethoxyphenyl)-2-chloro-4-pyrimidinamine. The latter compound is then reacted with piperidine to form N-(4-ethoxyphenyl)-4-(2-piperidin-1-yl-4-pyrimidin-4-yl)piperazine-1-carboxamide, which is the precursor to EPPPIP. Finally, EPPPIP is obtained by reacting the precursor compound with ethyl iodide.

Scientific Research Applications

EPPPIP has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, EPPPIP has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, EPPPIP has been studied for its anxiolytic and antidepressant effects. In oncology, EPPPIP has been shown to inhibit the growth of cancer cells and can potentially be used in the treatment of various types of cancer.